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Compound of Interest

Compound Name: 2-Bromoisonicotinic acid

Cat. No.: B184069 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

2-Bromoisonicotinic acid is a highly valuable and versatile building block in modern organic

synthesis. Its unique structure, featuring a pyridine ring substituted with a bromine atom at the

2-position and a carboxylic acid at the 4-position, offers two distinct and reactive sites for

functionalization. This dual reactivity makes it an ideal starting material for the construction of a

diverse array of complex molecules, particularly in the fields of medicinal chemistry and

materials science. The bromine atom serves as a key handle for a variety of palladium-

catalyzed cross-coupling reactions, enabling the formation of new carbon-carbon and carbon-

heteroatom bonds. Simultaneously, the carboxylic acid group provides a site for modifications

such as esterification, amidation, and other transformations. This guide provides a

comprehensive overview of the properties, reactivity, and synthetic applications of 2-
bromoisonicotinic acid, with a focus on its utility in palladium-catalyzed cross-coupling

reactions.

Physicochemical and Safety Data
A thorough understanding of the physical and chemical properties of a building block is crucial

for its effective use in synthesis. The key properties of 2-bromoisonicotinic acid are

summarized in the table below.
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Property Value

Molecular Formula C₆H₄BrNO₂

Molecular Weight 202.01 g/mol

CAS Number 66572-56-3

Appearance Off-white to light yellow crystalline powder

Melting Point 238-242 °C

Solubility
Sparingly soluble in water, soluble in organic

solvents like DMF and DMSO

Purity Typically >98%

Safety Information: 2-Bromoisonicotinic acid should be handled with care in a well-ventilated

fume hood. It is known to cause skin and serious eye irritation. Appropriate personal protective

equipment, including gloves, safety glasses, and a lab coat, should be worn at all times.

Reactivity and Applications in Cross-Coupling
Reactions
The synthetic utility of 2-bromoisonicotinic acid is largely defined by its reactivity in

palladium-catalyzed cross-coupling reactions. The electron-deficient nature of the pyridine ring,

coupled with the C-Br bond, makes it an excellent substrate for a variety of transformations.

Suzuki-Miyaura Coupling
The Suzuki-Miyaura coupling is a powerful method for the formation of C-C bonds between an

organohalide and an organoboron compound. In the context of 2-bromoisonicotinic acid, this

reaction allows for the introduction of a wide range of aryl and heteroaryl substituents at the 2-

position, leading to the synthesis of 2-arylisonicotinic acids. These products are valuable

intermediates in the development of pharmaceuticals and functional materials.

Experimental Protocol: General Procedure for Suzuki-Miyaura Coupling of 2-
Bromoisonicotinic Acid

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b184069?utm_src=pdf-body
https://www.benchchem.com/product/b184069?utm_src=pdf-body
https://www.benchchem.com/product/b184069?utm_src=pdf-body
https://www.benchchem.com/product/b184069?utm_src=pdf-body
https://www.benchchem.com/product/b184069?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b184069?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reaction Setup

Reaction

Work-up and Purification

Combine 2-bromoisonicotinic acid,
arylboronic acid, Pd catalyst, and base

in a reaction flask.

Add solvent and degas the mixture.

Heat the mixture to the specified
temperature under an inert atmosphere.

Cool the reaction and perform
an aqueous work-up.

Extract the product with an
organic solvent.

Purify the product by
chromatography or recrystallization.
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Reaction Setup

Reaction

Work-up and Purification

Combine 2-bromoisonicotinic acid,
Pd catalyst, Cu(I) co-catalyst,

and a ligand (if needed) in a flask.

Add solvent, base, and the
terminal alkyne.

Degas the reaction mixture.

Heat the mixture to the specified
temperature under an inert atmosphere.

Quench the reaction and perform
an aqueous work-up.

Extract the product with an
organic solvent.

Purify the product by
chromatography.
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Reaction Setup

Reaction

Work-up and Purification

Combine 2-bromoisonicotinic acid,
amine, Pd pre-catalyst, ligand,
and base in a Schlenk tube.

Add anhydrous solvent.

Degas the reaction mixture.

Heat the mixture to the specified
temperature under an inert atmosphere.

Cool the reaction, quench,
and perform an aqueous work-up.

Extract the product and purify
by chromatography.
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To cite this document: BenchChem. [2-Bromoisonicotinic Acid: A Versatile Scaffold for
Advanced Organic Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b184069#2-bromoisonicotinic-acid-as-a-building-
block-in-organic-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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